Cas no 2060048-56-6 (ethyl 5-(2,2,2-trifluoroethyl)-1,3,4-thiadiazole-2-carboxylate)

• Product Name: ethyl 5-(2,2,2-trifluoroethyl)-1,3,4-thiadiazole-2-carboxylate
• CAS No: 2060048-56-6
• MF: C₇H₇F₃N₂O₂S
• MW: 240.202890634537
• MDL: MFCD30478062
• CID: 5193355
• PubChem ID: 125426808
• Update Time: 2025-11-01

ethyl 5-(2,2,2-trifluoroethyl)-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-carboxylic acid, 5-(2,2,2-trifluoroethyl)-, ethyl ester
• ethyl 5-(2,2,2-trifluoroethyl)-1,3,4-thiadiazole-2-carboxylate

• MDL： MFCD30478062
• Inchi： 1S/C7H7F3N2O2S/c1-2-14-6(13)5-12-11-4(15-5)3-7(8,9)10/h2-3H2,1H3
• InChI Key： YYMAGSMSEOMCPH-UHFFFAOYSA-N
• SMILES： S1C(CC(F)(F)F)=NN=C1C(OCC)=O

Additional information on ethyl 5-(2,2,2-trifluoroethyl)-1,3,4-thiadiazole-2-carboxylate

Professional Introduction to Ethyl 5-(2,2,2-trifluoroethyl)-1,3,4-thiadiazole-2-carboxylate (CAS No. 2060048-56-6)

Ethyl 5-(2,2,2-trifluoroethyl)-1,3,4-thiadiazole-2-carboxylate, identified by its CAS number 2060048-56-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a trifluoroethyl group and a carboxylate moiety, contribute to its distinctive chemical properties and make it a subject of interest for further exploration.

The synthesis of Ethyl 5-(2,2,2-trifluoroethyl)-1,3,4-thiadiazole-2-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the trifluoroethyl group enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within biological systems. Additionally, the carboxylate group provides a site for potential interactions with biological targets, making this compound a promising candidate for drug discovery.

In recent years, there has been growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including infections, inflammation, and cancer. The Ethyl 5-(2,2,2-trifluoroethyl)-1,3,4-thiadiazole-2-carboxylate molecule has shown particular promise in preclinical studies as an antimicrobial agent. Its ability to disrupt bacterial cell membranes and inhibit key enzymatic pathways has made it a focus of research for developing novel antibiotics.

The structural integrity of thiadiazole derivatives is critical for their biological efficacy. The presence of the trifluoroethyl group not only influences the pharmacokinetic properties of the compound but also contributes to its stability under various conditions. This stability is essential for ensuring that the compound remains effective throughout its intended use. Furthermore, the carboxylate functionality allows for further derivatization, enabling researchers to tailor the molecule's properties to specific applications.

Recent advancements in computational chemistry have facilitated a deeper understanding of the interactions between thiadiazole derivatives and biological targets. Molecular modeling studies have revealed that the Ethyl 5-(2,2,2-trifluoroethyl)-1,3,4-thiadiazole-2-carboxylate molecule can bind effectively to certain enzymes and receptors involved in disease pathways. These insights have guided the design of more potent and selective analogs with improved therapeutic profiles.

The pharmaceutical industry has been particularly interested in developing small-molecule inhibitors based on thiadiazole scaffolds due to their versatility and efficacy. The Ethyl 5-(2,2,2-trifluoroethyl)-1,3,4-thiadiazole-2-carboxylate compound exemplifies this trend by demonstrating promising activity against multiple targets. Its ability to modulate key biological processes makes it a valuable tool for researchers exploring new therapeutic strategies.

In conclusion, Ethyl 5-(2,2,2-trifluoroethyl)-1,3,4-thiadiazole-2-carboxylate (CAS No. 2060048-56-6) is a compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve，this compound will likely play an important role in the development of novel treatments for various diseases.